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Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605 Get Quote

A Note on Chemical Identity: The query "dimethyl vinyl phosphate" is ambiguous. While a

substance with this name exists (CAS Number 10429-10-4), publicly available data on its

physical properties is scarce[1][2]. It is more probable that the intended compound of interest is

the structurally similar and well-characterized dimethyl vinylphosphonate (CAS Number 4645-

32-3), which contains a direct carbon-phosphorus bond. This guide will focus on the physical

properties of dimethyl vinylphosphonate.

Dimethyl vinylphosphonate is an organophosphorus compound notable for its dual functionality,

incorporating both a reactive vinyl group and a phosphonate moiety. This unique structure

makes it a valuable monomer in polymer chemistry and a versatile intermediate in the

synthesis of agrochemicals, flame retardants, and pharmaceuticals.[3][4][5] A thorough

understanding of its physical properties is essential for its application in research and

development.

Core Physical Properties
The physical characteristics of dimethyl vinylphosphonate are well-documented across various

chemical suppliers and databases. The following table summarizes the key quantitative data.
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Physical Property Value

Molecular Formula C₄H₉O₃P[3][4][6][7]

Molecular Weight 136.09 g/mol [3][4][6][7]

Appearance Colorless liquid[4][8]

Boiling Point 197-202 °C[3][4][8][9][10]

Melting Point < -30 °C[3][4][8][10]

Density 1.146 g/mL at 20 °C[4][8][9][10]

Refractive Index (n₂₀/D) 1.428 - 1.435[3][4][8]

Flash Point 98 - 101 °C[3][4][8][10][11]

Vapor Pressure 3.83 mmHg at 25 °C[3][4]

Water Solubility Fully miscible[3][4][8][9][10][11]

Experimental Protocols for Property Determination
The determination of the physical properties of chemical substances like dimethyl

vinylphosphonate follows internationally recognized standard protocols to ensure accuracy and

reproducibility. The Organisation for Economic Co-operation and Development (OECD)

Guidelines for the Testing of Chemicals are a primary reference for these methodologies.[12]

[13][14][15][16]

Boiling Point Determination (OECD Guideline 103)
The boiling point is determined by measuring the temperature at which the vapor pressure of

the liquid equals the atmospheric pressure. A common method involves heating the liquid in a

flask connected to a condenser and a thermometer. The temperature at which the liquid boils

and the vapor condenses is recorded as the boiling point. For substances like dimethyl

vinylphosphonate, which have a relatively high boiling point, distillation under reduced pressure

may be employed to prevent decomposition, with the results extrapolated to standard

atmospheric pressure.

Density Measurement (OECD Guideline 109)
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The density of a liquid is typically determined using a pycnometer, a glass flask with a precise

volume. The pycnometer is weighed empty, then filled with the substance and weighed again.

The density is calculated by dividing the mass of the substance by the volume of the

pycnometer. This measurement is temperature-dependent and is usually performed at a

standard temperature, such as 20°C.

Water Solubility (OECD Guideline 105)
The flask method is a common procedure for determining water solubility. A known amount of

the substance is added to a known volume of water in a flask. The mixture is agitated at a

constant temperature until saturation is reached. The concentration of the substance in the

aqueous solution is then determined by a suitable analytical method, such as gas

chromatography, after separating any undissolved substance. For substances that are fully

miscible, like dimethyl vinylphosphonate, this is observed as the substance dissolving

completely in all proportions.

Flash Point Measurement (OECD Guideline 102)
The flash point is the lowest temperature at which the vapors of a volatile substance will ignite

in the presence of an ignition source. A common apparatus is the Pensky-Martens closed-cup

tester. The substance is heated at a slow, constant rate in a closed cup, and a small flame is

periodically directed into the vapor space. The flash point is the temperature at which a flash is

observed.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the physical and chemical

characterization of a substance like dimethyl vinylphosphonate.
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Figure 1: General Workflow for Physicochemical Characterization
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Caption: A flowchart illustrating the key stages in determining the physicochemical properties of

a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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